![molecular formula C13H11NO2S B2821619 1-Nitro-2-[(phenylsulfanyl)methyl]benzene CAS No. 91718-67-1](/img/structure/B2821619.png)
1-Nitro-2-[(phenylsulfanyl)methyl]benzene
Overview
Description
1-Nitro-2-[(phenylsulfanyl)methyl]benzene is a chemical compound that is widely used in scientific research. It is also known as Nitrobenzylthioanisole and has the molecular formula C13H11NO2S. This compound is commonly used as a reagent in organic synthesis and has been studied extensively due to its unique properties.
Mechanism of Action
The mechanism of action of 1-Nitro-2-[(phenylsulfanyl)methyl]benzene is not fully understood. However, it is believed to act as an electrophile, reacting with nucleophiles such as thiols to form thioethers. This reaction is believed to be mediated by the nitro group, which acts as a leaving group.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed to be relatively non-toxic and has been used in various biological assays without significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Nitro-2-[(phenylsulfanyl)methyl]benzene in lab experiments is its high reactivity and selectivity. It is also relatively easy to synthesize and purify, making it a convenient reagent for many applications. However, its use is limited by its relatively high cost and the need for specialized equipment and expertise to handle it safely.
Future Directions
There are many potential future directions for research involving 1-Nitro-2-[(phenylsulfanyl)methyl]benzene. One area of interest is the development of new synthetic methods for this compound and related compounds. Another potential direction is the development of new drugs and therapeutic agents based on the unique properties of this compound. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields of science.
Synthesis Methods
The synthesis of 1-Nitro-2-[(phenylsulfanyl)methyl]benzene can be achieved through various methods. One of the most common methods involves the reaction of 2-bromo-1-nitrobenzene with phenylthiol in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired compound with high yield and purity.
Scientific Research Applications
1-Nitro-2-[(phenylsulfanyl)methyl]benzene has been extensively used in scientific research due to its unique properties. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of thioethers and related compounds. This compound has also been used in the development of new drugs, particularly in the treatment of cancer and other diseases.
properties
IUPAC Name |
1-nitro-2-(phenylsulfanylmethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2S/c15-14(16)13-9-5-4-6-11(13)10-17-12-7-2-1-3-8-12/h1-9H,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYVXRZUGRXJNKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCC2=CC=CC=C2[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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